Cas no 2171146-26-0 (2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid)

• Product Name: 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid
• CAS No: 2171146-26-0
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6084662
• PubChem ID: 165553585
• Update Time: 2025-10-29

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid
• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]benzoic acid
• 2171146-26-0
• EN300-1480612

• Inchi： 1S/C27H26N2O5S/c1-35-15-14-24(25(30)28-23-13-7-6-12-21(23)26(31)32)29-27(33)34-16-22-19-10-4-2-8-17(19)18-9-3-5-11-20(18)22/h2-13,22,24H,14-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)/t24-/m0/s1
• InChI Key： DAYDFPQJPJIWAM-DEOSSOPVSA-N
• SMILES： S(C)CC[C@@H](C(NC1C=CC=CC=1C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid

Comprehensive Overview of 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid (CAS No. 2171146-26-0)

2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid (CAS No. 2171146-26-0) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique methylsulfanyl (thioether) functional group, which enhances its reactivity and application scope in bioconjugation and drug design. Its structural complexity and high purity make it a valuable building block for developing therapeutic peptides and biomaterials.

The growing interest in peptide-based therapeutics has driven demand for advanced amino acid derivatives like this compound. Researchers frequently search for "Fmoc-protected amino acids" or "CAS 2171146-26-0 applications" to explore its role in cancer research, antibody-drug conjugates (ADCs), and targeted drug delivery systems. Its benzoic acid moiety further enables carboxylate-mediated coupling, a critical step in solid-phase peptide synthesis (SPPS).

In the context of green chemistry and sustainable synthesis, this compound aligns with trends toward eco-friendly reagents. Its methylsulfanyl group offers advantages in chemo-selective reactions, reducing waste in multi-step syntheses. Laboratories often inquire about "thioether-modified amino acids" or "Fmoc-SPPS optimization" to improve yield and scalability, highlighting its industrial relevance.

From a structural biology perspective, the compound’s chiral center (2S-configuration) ensures compatibility with native peptide folding, addressing queries like "stereoselective peptide synthesis." Its UV-active fluorenyl group also facilitates HPLC monitoring, a feature valued in quality control protocols. Recent publications link similar derivatives to neurological disorder treatments, sparking searches for "peptide inhibitors for neurodegenerative diseases."

For material scientists, the compound’s amidobenzoic acid segment enables supramolecular self-assembly, relevant to hydrogel design and bioactive coatings. FAQs such as "amino acid-based biomaterials" or "CAS 2171146-26-0 solubility" reflect interdisciplinary applications. Storage conditions (desiccated, -20°C) and handling stability are additional technical points frequently discussed in procurement forums.

In summary, 2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidobenzoic acid represents a nexus of peptide chemistry, drug development, and biomaterials innovation. Its CAS No. 2171146-26-0 serves as a key identifier for researchers navigating high-throughput screening libraries or optimizing biocatalytic pathways. As the field evolves, this compound continues to bridge gaps between academic discovery and industrial application.